Cas no 93269-64-8 (6-Propylpyridazin-3(2H)-one)
6-Propylpyridazin-3(2H)-one structure
Product Name:6-Propylpyridazin-3(2H)-one
CAS No:93269-64-8
MF:C7H10N2O
MW:138.167101383209
CID:2816755
Update Time:2023-08-07
6-Propylpyridazin-3(2H)-one Chemical and Physical Properties
Names and Identifiers
-
- 6-Propylpyridazin-3(2H)-one
- 3(2H)-Pyridazinone, 6-propyl-
- 6-propyl-3(2H)-pyridazinone
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- Inchi: 1S/C7H10N2O/c1-2-3-6-4-5-7(10)9-8-6/h4-5H,2-3H2,1H3,(H,9,10)
- InChI Key: WGYQCWCCWDHOBW-UHFFFAOYSA-N
- SMILES: O=C1C=CC(CCC)=NN1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 194
- XLogP3: 0.4
- Topological Polar Surface Area: 41.5
6-Propylpyridazin-3(2H)-one Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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